Cas no 57282-76-5 (Glycine, N-[N-(N-acetyl-L-alanyl)-L-leucyl]-)

• Product Name: Glycine, N-[N-(N-acetyl-L-alanyl)-L-leucyl]-
• CAS No: 57282-76-5
• MF: C₁₃H₂₃N₃O₅
• MW: 301.3388235569
• CID: 345870
• PubChem ID: 71444220
• Update Time: 2025-04-19

Glycine, N-[N-(N-acetyl-L-alanyl)-L-leucyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[N-(N-acetyl-L-alanyl)-L-leucyl]-
• 2-[[(2S)-2-[[(2S)-2-acetamidopropanoyl]amino]-4-methylpentanoyl]amino]acetic acid
• DTXSID80853011
• 57282-76-5
• N-Acetyl-L-alanyl-L-leucylglycine

• Inchi： 1S/C13H23N3O5/c1-7(2)5-10(13(21)14-6-11(18)19)16-12(20)8(3)15-9(4)17/h7-8,10H,5-6H2,1-4H3,(H,14,21)(H,15,17)(H,16,20)(H,18,19)/t8-,10-/m0/s1
• InChI Key： CBDNGKGFTXCPSO-WPRPVWTQSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](C)NC(C)=O)=O)NCC(=O)O

Computed Properties

• Exact Mass: 301.16389
• Monoisotopic Mass: 301.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 124.6